Cas no 1261685-16-8 (2-Bromo-2'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261685-16-8
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4791127
• Update Time: 2025-06-15

2-Bromo-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8BrF3O2/c1-6(11)9(15)7-4-2-3-5-8(7)16-10(12,13)14/h2-6H,1H3
• InChI Key： ATVGKJUXSFKUFX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-2'-(trifluoromethoxy)propiophenone

Introduction to 2-Bromo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261685-16-8)

2-Bromo-2'-(trifluoromethoxy)propiophenone, identified by its Chemical Abstracts Service (CAS) number 1261685-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated aromatic ketones, characterized by the presence of both bromine and trifluoromethoxy substituents on a propiophenone backbone. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules and advanced functional materials.

The bromo and trifluoromethoxy functional groups are strategically positioned to facilitate further chemical transformations, making 2-Bromo-2'-(trifluoromethoxy)propiophenone a versatile building block for medicinal chemists and polymer scientists. The trifluoromethoxy group, in particular, introduces electron-withdrawing properties that can modulate the reactivity and electronic characteristics of the molecule, while the bromine atom serves as a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, including heterocyclic systems and macrocycles that exhibit promising biological activities.

In recent years, there has been a surge in research focused on developing small-molecule modulators for various therapeutic targets. 2-Bromo-2'-(trifluoromethoxy)propiophenone has emerged as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the bromine and trifluoromethoxy groups allows for precise tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are essential for drug-like characteristics. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, where the trifluoromethoxy group enhances binding affinity by interacting with specific residues in the kinase active site.

Moreover, the trifluoromethoxy moiety has been shown to improve metabolic resistance by increasing lipophilicity while maintaining good water solubility. This balance is crucial for achieving optimal pharmacokinetic profiles in drug candidates. Recent studies have demonstrated that compounds derived from 2-Bromo-2'-(trifluoromethoxy)propiophenone exhibit potent activity against drug-resistant strains of bacteria by targeting bacterial cell wall biosynthesis enzymes. The structural motif is also being explored in the development of photodynamic therapy agents, where the bromine substituent can be used to introduce photosensitizer moieties via metal-catalyzed coupling reactions.

The synthesis of 2-Bromo-2'-(trifluoromethoxy)propiophenone typically involves multi-step organic transformations starting from commercially available precursors such as propiophenone. The introduction of the bromine atom at the α-position is achieved through electrophilic aromatic substitution reactions, often employing N-bromosuccinimide (NBS) under controlled conditions. Subsequent functionalization with the trifluoromethoxy group is typically performed via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements for downstream applications.

In materials science, 2-Bromo-2'-(trifluoromethoxy)propiophenone has been utilized in the synthesis of advanced polymers with tailored electronic properties. The presence of both bromine and trifluoromethoxy groups allows for polymerization via radical or cationic pathways, resulting in materials with enhanced thermal stability and chemical resistance. These polymers are being investigated for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells, where the electron-withdrawing nature of the trifluoromethoxy group contributes to improved charge transport properties.

The growing interest in fluorinated compounds stems from their unique electronic and steric properties, which can significantly influence biological activity and material performance. The use of trifluoromethoxy groups has been particularly advantageous in medicinal chemistry due to their ability to enhance binding affinity to biological targets while also improving pharmacokinetic profiles. For example, fluorinated kinase inhibitors have shown improved selectivity over closely related non-fluorinated analogs due to steric hindrance imposed by fluorine atoms.

Recent advances in computational chemistry have further facilitated the design and optimization of molecules derived from 2-Bromo-2'-(trifluoromethoxy)propiophenone. Molecular modeling studies have revealed insights into how structural modifications affect binding interactions with target proteins. By leveraging these insights, researchers can rationally design next-generation compounds with enhanced potency and reduced side effects. Additionally, high-throughput screening techniques combined with machine learning algorithms have accelerated the discovery process by rapidly identifying promising candidates from large chemical libraries.

The versatility of 2-Bromo-2'-(trifluoromethoxy)propiophenone as an intermediate is further highlighted by its application in synthesizing heterocyclic compounds. Heterocycles are prevalent motifs in biologically active molecules due to their ability to mimic natural product scaffolds and interact with biological targets through diverse mechanisms. For instance, fused heterocycles containing both bromine and trifluoromethoxy groups have been synthesized as inhibitors of enzymes involved in DNA replication and repair pathways.

In conclusion, 2-Bromo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261685-16-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an indispensable tool for pharmaceutical chemists seeking to develop novel therapeutics, while also serving as a valuable precursor for advanced materials with tailored properties. As research continues to uncover new applications for this compound, 2-Bromo-2'-(trifluoromethoxy)propiophenone is poised to remain at the forefront of innovation in synthetic chemistry and materials science.